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Compound of Interest

Compound Name: lopromide-d3

Cat. No.: B564850

For researchers, scientists, and professionals in drug development, the Certificate of Analysis
(CoA) for a stable isotope-labeled internal standard like lopromide-d3 is a critical document. It
provides the necessary assurance of the material's identity, purity, and quality, which are
paramount for the accuracy and reliability of quantitative analytical methods. This in-depth
guide will dissect the typical components of an lopromide-d3 CoA, presenting the data in a
structured format, detailing the experimental methodologies employed, and illustrating the
logical workflows involved in the certification process.

Compound Information and Specifications

A Certificate of Analysis for lopromide-d3, a deuterated form of the X-ray contrast agent
lopromide, typically begins with fundamental identification and physicochemical data. This
information is crucial for ensuring the correct material is being used and for accurate
preparation of standards.[1][2][3] lopromide-d3 is primarily utilized as an internal standard in
quantitative analyses by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass
Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

Table 1: General Information for lopromide-d3
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Parameter

Specification

Chemical Name

N,N'-Bis(2,3-dihydroxypropyl)-2,4,6-triiodo-5-
[(methoxy-d3-acetyl)amino]-N-methyl-1,3-

benzenedicarboxamide

Synonyms

lopromide D3 (methoxy D3)[2]

CAS Number

1189947-73-6[2][3][4]

Unlabeled CAS

73334-07-3[1][2]

Molecular Formula

C1sH21DsI3N30s[1][2]

Molecular Weight 794.13 g/mol [1][2][3]
Appearance Pale Yellow Solid[5]
Solubility Methanol (Slightly), Water (Slightly)[5]

Storage Condition

-20°C, Hygroscopic[2][5]

Analytical Data for Quality Control

The core of the CoA is the analytical data that verifies the quality of the lopromide-d3. This

section typically includes results from various analytical techniques to confirm the identity and

purity of the compound.

Table 2: Purity and Identity Data for lopromide-d3

Test Method Result
) High-Performance Liquid
Purity >95%][2]
Chromatography (HPLC)
Identity Mass Spectrometry (MS) Conforms to structure
] Nuclear Magnetic Resonance
Identity Conforms to structure

(NMR) Spectroscopy

Isotopic Purity

Mass Spectrometry (MS)

>98% Deuterium Incorporation
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Experimental Protocols

The reliability of the data presented in a CoA is directly linked to the rigor of the experimental
methods used. Below are detailed methodologies for the key experiments cited.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is a cornerstone technique for assessing the purity of pharmaceutical compounds. It
separates components of a mixture based on their differential partitioning between a stationary
phase and a mobile phase.

e Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

e Column: A C18 reversed-phase column is commonly employed for compounds like
lopromide.

o Mobile Phase: A gradient elution is often used, starting with a high percentage of an aqueous
phase (e.g., water with 0.1% formic acid) and gradually increasing the percentage of an
organic solvent (e.g., acetonitrile or methanol).[6]

o Flow Rate: A typical flow rate is around 1.0 mL/min.

o Detection: The UV detector is set to a wavelength where lopromide exhibits strong
absorbance, often around 242 nm.[7]

e Procedure: A solution of lopromide-d3 is prepared in a suitable solvent and injected into the
HPLC system. The area of the main peak corresponding to lopromide-d3 is compared to
the total area of all peaks in the chromatogram to calculate the purity.

Sample Preparation HPLC Analysis Data Analysis
Weigh \opromide»da)—>[Dissolve in Mobile Phase)—>(ﬁher Solution Gmec( Sample)—>(55para(ion onc18 CU\umrD—>[UV Detection (242 nm) Gmegra{e Peak Areas]—»(f:alcu\ane Purity (%) 4>
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HPLC Purity Analysis Workflow

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
of ions. It is used to confirm the molecular weight of lopromide-d3 and to determine its isotopic

purity.

e Instrumentation: A Liquid Chromatography-Mass Spectrometry (LC-MS) system, often with a
tandem mass spectrometer (MS/MS), is frequently used.[7][8]

« lonization Source: Electrospray ionization (ESI) is a common choice for polar molecules like
lopromide.[6]

e Mass Analyzer: A quadrupole, time-of-flight (TOF), or triple quadrupole mass analyzer can be
used.[6][9]

e Procedure for Identity: The sample is introduced into the mass spectrometer, and the mass
spectrum is acquired. The presence of a molecular ion peak corresponding to the calculated
mass of lopromide-d3 (e.g., [M+H]* at m/z 795.1) confirms its identity.

e Procedure for Isotopic Purity: By analyzing the isotopic distribution of the molecular ion peak,
the percentage of deuterium incorporation can be determined. The relative intensities of the
peaks for the unlabeled lopromide (d0) and the deuterated lopromide (d3) are compared.

Confirm Molecular lon Peak
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Mass Spectrometry Identity and Isotopic Purity Workflow

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

NMR spectroscopy provides detailed information about the structure of a molecule by
observing the magnetic properties of atomic nuclei. For lopromide-d3, *H NMR and 3C NMR
are used to confirm the overall structure and the position of the deuterium label.

 Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) is used.[7]

e Solvent: The sample is dissolved in a deuterated solvent, such as dimethyl sulfoxide-d6
(DMSO-d6).[7]

e Procedure:

o H NMR: The proton NMR spectrum is acquired. The absence or significant reduction of
the signal corresponding to the methoxy protons (which are replaced by deuterium)
confirms the location of the deuterium label. The other proton signals should be consistent
with the structure of lopromide.

o 18C NMR: The carbon-13 NMR spectrum provides information about the carbon skeleton
of the molecule. The chemical shifts of the carbon atoms should match the expected
values for the lopromide structure.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b564850?utm_src=pdf-body
https://www.eu-neptune.org/Publications%20and%20Presentations/Schulz_2008.pdf
https://www.eu-neptune.org/Publications%20and%20Presentations/Schulz_2008.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

(Dissolve lopromide-d3 in DMSO-d@

NMR Spectroscopy

(Acquire 'H NMR Spectrum) (Acquire 13C NMR Spectrum)

Spectral Interpretation
Analyze Proton Signals Analyze Carbon Signals
(Check for reduced methoxy signal) (Confirm carbon skeleton)

Structure Confiimed

result

Click to download full resolution via product page

NMR Structural Confirmation Workflow

Conclusion

The Certificate of Analysis for lopromide-d3 is a comprehensive document that provides a
wealth of information for the analytical scientist. By understanding the data presented in the
tables and the experimental protocols used to generate that data, researchers can have high
confidence in the quality of their internal standard, leading to more accurate and reproducible
experimental results. The combination of chromatographic and spectroscopic techniques
ensures that the material meets the stringent requirements for use in regulated and research
environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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